6-Fluoro-3-oxo-3,4-dihydropyrazine-2-carboximidamide

• Molecular Formula: C5H5FN4O
• Molecular Weight: 156.12 g/mol
• IUPAC Name: 5-fluoro-2-oxo-1H-pyrazine-3-carboximidamide
• InChI: InChI=1S/C5H5FN4O/c6-2-1-9-5(11)3(10-2)4(7)8/h1H,(H3,7,8)(H,9,11)
• InChI Key: IBTDGUHHGQIUTN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=O)N1)C(=N)N)F

Description

6-Fluoro-3-oxo-3,4-dihydropyrazine-2-carboximidamide is a useful research compound. Its molecular formula is C5H5FN4O and its molecular weight is 156.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

At an ice-cooled temperature, gaseous ammonia was introduced into 2.0 mL of ethanol to prepare a saturated solution, and then 0.10 g of 6-fluoro-3-oxo-3,4-dihydro-2-pyrazinecarboximidoate and 2.0 mL of ethanol were added. After elevating the temperature to room temperature, the mixture was left to stand for 17 hours. The deposited solid product was collected by filtration and washed with ethanol. The residue thus obtained was purified by silica gel column chromatography [eluent: chloroform:methanol=10:1], ethanol was added to the purified product, and the solid product was collected by filtration. Thus, 20 mg of 6-fluoro-3-oxo-3,4-dihydro-2-pyrazinecarboximidamide was obtained.

Synthesis routes and methods II

Procedure details